4-ethyl-5-methoxy-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-yl]phenol

• IUPAC Name: 4-ethyl-5-methoxy-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]phenol
• InChI: InChI=1S/C16H17N3O2S/c1-4-10-5-11(13(20)6-14(10)21-3)15-12(7-17-19-15)16-18-9(2)8-22-16/h5-8,20H,4H2,1-3H3,(H,17,19)
• InChI Key: CNLTZYFJODCGKV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1OC)O)C2=C(C=NN2)C3=NC(=CS3)C
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

4-ethyl-5-methoxy-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-yl]phenol is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized using various methods and has demonstrated promising results in various scientific studies. In

Mechanism of Action

The mechanism of action of 4-ethyl-5-methoxy-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-yl]phenol is not fully understood. However, it has been suggested that the compound may exert its effects by modulating various signaling pathways in the body. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in various cell and animal models. It has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation and oxidative stress, and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-ethyl-5-methoxy-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-yl]phenol in lab experiments is its high purity and yield when synthesized using the methods described above. Additionally, the compound has demonstrated promising results in various scientific studies, making it a potentially useful tool in research. However, one limitation is that the compound's mechanism of action is not fully understood, which may make it challenging to interpret results from experiments.

Future Directions

There are several future directions for research involving 4-ethyl-5-methoxy-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-yl]phenol. One direction is to further investigate the compound's mechanism of action and identify specific signaling pathways that it modulates. Another direction is to study the compound's potential in treating other diseases or conditions, such as autoimmune disorders or metabolic disorders. Additionally, future research could focus on optimizing the synthesis method to increase yield and purity of the compound.

Synthesis Methods

The synthesis of 4-ethyl-5-methoxy-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-yl]phenol has been achieved using different methods. One such method involves the reaction of 4-ethyl-5-methoxy-2-nitrophenol with 4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-amine in the presence of a reducing agent such as tin (II) chloride. Another method involves the reaction of 4-ethyl-5-methoxy-2-nitrophenol with 4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-amine in the presence of a palladium catalyst. Both methods have been successful in synthesizing the compound with high yield and purity.

Scientific Research Applications

4-ethyl-5-methoxy-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-yl]phenol has been used in various scientific studies, including cancer research, inflammation research, and neurological research. In cancer research, this compound has demonstrated anti-tumor activity by inhibiting the growth of cancer cells. In inflammation research, it has shown potential in reducing inflammation and oxidative stress. In neurological research, it has been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.